Cas no 1214371-34-2 (2',4,5-Trifluorobiphenyl-2-amine)

• Product Name: 2',4,5-Trifluorobiphenyl-2-amine
• CAS No: 1214371-34-2
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 4998193
• Update Time: 2025-05-25

2',4,5-Trifluorobiphenyl-2-amine Chemical and Physical Properties

Names and Identifiers

• 2',4,5-trifluorobiphenyl-2-amine
• 2',4,5-Trifluorobiphenyl-2-amine

• Inchi： 1S/C12H8F3N/c13-9-4-2-1-3-7(9)8-5-10(14)11(15)6-12(8)16/h1-6H,16H2
• InChI Key： XESWWLILMJYBSR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=C(C(=CC=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2',4,5-Trifluorobiphenyl-2-amine

2',4,5-Trifluorobiphenyl-2-amine

The compound 2',4,5-Trifluorobiphenyl-2-amine (CAS No. 1214371-34-2) is a highly specialized aromatic amine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a biphenyl system substituted with three fluorine atoms at the 4', 5', and 6' positions of the benzene ring and an amino group at the 2' position. The presence of multiple fluorine atoms imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of fluorinated aromatic amines in drug discovery and materials science. The biphenyl system in this compound serves as a rigid and planar framework, which is advantageous for constructing molecular architectures with specific electronic and optical properties. The trifluorination pattern enhances the molecule's stability, solubility, and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In terms of synthesis, 2',4,5-Trifluorobiphenyl-2-amine can be prepared via various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the biphenyl core efficiently. The introduction of fluorine atoms is typically achieved through electrophilic fluorination or directed metallation strategies, ensuring precise control over the substitution pattern.

The compound has shown promising results in preliminary biological assays. Its aromatic amine functionality allows for further functionalization to generate bioactive molecules targeting specific therapeutic areas. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or modulators of G-protein coupled receptors (GPCRs). The fluorinated substituents contribute to improved pharmacokinetic profiles, reducing the likelihood of rapid metabolism and enhancing drug efficacy.

From a materials science perspective, 2',4,5-Trifluorobiphenyl-2-amine exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its ability to participate in π–π interactions and its high thermal stability render it a potential candidate for organic semiconductors or light-emitting materials. Ongoing research is focused on optimizing its electronic characteristics through strategic substitution patterns and self-assembling behaviors.

In conclusion, 2',4,5-Trifluorobiphenyl-2-amine (CAS No. 1214371-34-2) stands out as a versatile building block in modern chemistry. Its unique structure, combined with advanced synthetic methodologies and promising biological activity, positions it as a key player in both pharmaceutical development and materials innovation. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of science and technology.